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Get Quote

Executive Summary & Structural Context[1][2]
The precise structural validation of 2-Amino-4-(cyclohexylmethyl)pentanedioic acid
(hereafter referred to as 4-CHM-Glu) is critical in neuropharmacology.[1] As a 4-substituted

analogue of glutamic acid, this compound typically functions as a conformationally restricted

probe for Excitatory Amino Acid Transporters (EAATs) or metabotropic glutamate receptors

(mGluRs).[1]

The introduction of the bulky, lipophilic cyclohexylmethyl group at the C4 position (gamma-

carbon) of the glutamate backbone creates significant steric and electronic perturbations.[1]

This guide provides a rigorous, self-validating analytical framework to confirm:

Regiochemistry: Confirmation of substitution at C4 vs. C3.

Stereochemistry: Assignment of relative configuration (2S,4S vs. 2S,4R) via coupling

constants.[1]
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Chemical Purity: Assessment of synthetic byproducts (e.g., incomplete deprotection).[1]

Structural Breakdown[1]
Molecular Formula:

[1]

Molecular Weight: 243.30 g/mol [1]

Core Scaffold: Pentanedioic acid (Glutaric acid) with an

-amino group.[1]

Key Feature: A cyclohexylmethyl side chain attached to the

-carbon (C4).[1]

Analytical Workflow Strategy
The following workflow ensures a logical progression from bulk characterization to precise

stereochemical assignment.

Crude Sample
(4-CHM-Glu)

Mass Spectrometry
(HRMS-ESI) MW Conf.

FT-IR Spectroscopy
(Solid State)
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1D NMR (1H, 13C)
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2D NMR

(COSY, HSQC, HMBC)
 Connectivity Structural Validation

& Purity Cert.
 Stereochem

Click to download full resolution via product page

Figure 1: Sequential analytical workflow for the structural validation of 4-CHM-Glu.

Mass Spectrometry (MS) Analysis[1]
Mass spectrometry provides the first line of evidence for molecular identity.[1] Given the

zwitterionic nature of amino acids, Electrospray Ionization (ESI) is the preferred method.[1]
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Experimental Parameters
Instrument: Q-TOF or Orbitrap (High Resolution).[1]

Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.[1]

Flow Rate: 0.2 mL/min (Direct Infusion).[1]

Scan Range:m/z 50–500.[1]

Expected Data & Fragmentation
The molecule will exhibit distinct ionization patterns in positive and negative modes.[1] The

cyclohexyl group is stable, while the amino acid backbone drives fragmentation.[1]

Ionization Mode Species
Expected m/z
(Monoisotopic)

Interpretation

ESI (+) 244.1549
Protonated molecular

ion.[1]

ESI (+) 266.1368

Sodium adduct

(common in glass

storage).[1]

ESI (+) 227.1283

Loss of ammonia

(characteristic of

-amino acids).[1]

ESI (+) 226.1443
Loss of water (from

carboxylic acid).[1]

ESI (-) 242.1392
Deprotonated

molecular ion.[1]

Mechanistic Insight
In MS/MS (tandem MS), the primary fragmentation pathway involves the neutral loss of formic

acid (
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, 46 Da) from the C1 or C5 carboxyl groups, followed by the loss of the cyclohexylmethyl side
chain.[1]

Infrared Spectroscopy (FT-IR)[1]
IR analysis is primarily used here to confirm the zwitterionic state and the presence of the

cyclohexyl ring.[1]

Key Vibrational Modes[1]
3100–2800 cm⁻¹ (Broad):

and

stretching.[1] The "ammonium band" (

) typically appears as a broad absorption overlapping with

stretches.[1]

2920, 2850 cm⁻¹ (Sharp):

asymmetric and symmetric stretching of the cyclohexyl methylene groups.[1] Note: These
will be significantly more intense than in standard glutamic acid due to the 11 extra protons
in the side chain.[1]

1700–1720 cm⁻¹:

stretch (free carboxylic acid).[1]

1580–1610 cm⁻¹: Asymmetric

stretch (zwitterion carboxylate).[1]

1500–1520 cm⁻¹:

bending (Amide II-like band for amines).[1]

Diagnostic Check: If the spectrum shows a sharp peak at ~1730 cm⁻¹ without the broad 2500–

3000 cm⁻¹ absorption, the sample may be the ester derivative (a common synthetic

intermediate) rather than the free acid.[1]
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Nuclear Magnetic Resonance (NMR)[1]
NMR is the definitive tool for establishing the regiochemistry (C4 substitution) and relative

stereochemistry.[1]

Sample Preparation
Solvent:

with

(pH > 10) is recommended to simplify the spectrum by ensuring both carboxyls are
deprotonated and the amine is free, removing exchange broadening.[1] Alternatively, DMSO-
d6 + TFA ensures a fully protonated state.[1]

Reference: TSP (0.00 ppm) for aqueous; TMS (0.00 ppm) for organic.[1]

1H NMR Assignment (400 MHz, D2O/NaOD)
Numbering: C1=COOH(

), C2=

-CH, C3=

-CH2, C4=

-CH, C5=COOH(

).[1]
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Position Type

Chemical
Shift (

, ppm)

Multiplicity
Coupling (

, Hz)

Interpretati
on

H-2 CH 3.20 – 3.40 dd

-proton.[1]

Shifted

upfield in

basic D2O.

H-3a, 3b CH2 1.60 – 1.90 m Complex

-protons.[1]

Diastereotopi

c due to

C2/C4

chirality.[1]

H-4 CH 2.20 – 2.40 m -

-proton.[1]

Methine key

to substitution

proof.

H-6 CH2 1.10 – 1.30 m -

Methylene

bridge to

Cyclohexyl.

[1]

Cy-H CH2 0.80 – 1.70 m -

Cyclohexyl

ring protons

(envelope).[1]

Critical Distinction: In native glutamic acid, the

-position (C4) is a

appearing at ~2.3 ppm.[1] In 4-CHM-Glu, this signal integrates to 1H and splits into a multiplet,
confirming substitution.[1]

13C NMR Assignment (100 MHz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://pubchemlite.lcsb.uni.lu/e/compound/497557
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12503468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyls: Two peaks at 180–182 ppm (C1, C5).[1]

Alpha-Carbon (C2):~56.0 ppm.[1]

Gamma-Carbon (C4):~45.0 ppm (Methine).[1] Distinct shift from unsubstituted glutamate C4

(~34 ppm).[1]

Beta-Carbon (C3):~36.0 ppm.[1]

Cyclohexyl Carbons: Cluster at 34.0, 32.0, 26.0 ppm.[1]

2D NMR Connectivity Logic
To prove the structure is 4-(cyclohexylmethyl) and not 3-(cyclohexylmethyl):

COSY: Show correlation

.

HMBC:

H4 should show a long-range coupling to C5 (COOH) and C3.[1]

H2 should show coupling to C1 (COOH) and C3.[1]

The Cyclohexyl-CH2 protons must correlate to C4, confirming the side chain attachment

point.[1]

Stereochemical Analysis (Advanced)
The molecule has two chiral centers: C2 and C4.[1]

Syn (2S, 4S): The bulky groups are on the same side in the extended conformation.[1]

Anti (2S, 4R): The bulky groups are on opposite sides.[1]

Determination Method: Analyze the vicinal coupling constants (

and
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) in the 1H NMR spectrum.[1]

Anti-isomer: Typically displays larger coupling constants (~10-12 Hz) for the anti-periplanar

arrangement of protons in the dominant conformer.[1]

Syn-isomer: Often shows smaller, averaged couplings due to rapid conformational exchange

or gauche interactions.[1]

NOESY: Strong NOE correlations between H2 and H4 suggest a syn relationship (if the

backbone folds), whereas lack of NOE supports an extended anti conformation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12503468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

